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Compound of Interest

Compound Name: 4-(2-Aminoethyl)tetrahydropyran

Cat. No.: B112880

An In-depth Technical Guide to the Safe Handling of 4-(2-Aminoethyl)tetrahydropyran

Introduction

4-(2-Aminoethyl)tetrahydropyran (CAS No. 65412-03-5), also known as 4-AETP or 2-
(Tetrahydropyran-4-yl)ethylamine, is a versatile chemical intermediate increasingly utilized in
drug development and polymer science.[1][2][3] Its structure, combining a tetrahydropyran ring
with an aminoethyl group, makes it a valuable building block for synthesizing complex
molecules and specialty polymers.[2][3] However, the same reactivity that makes it useful
necessitates a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols.

This guide, intended for researchers, scientists, and drug development professionals, provides
a comprehensive overview of the safety and handling precautions for 4-(2-
Aminoethyl)tetrahydropyran. Moving beyond a simple checklist, we will explore the causality
behind each safety recommendation, grounding our protocols in the compound's specific
chemical properties and GHS hazard classifications.

Section 1: Hazard Identification and Risk
Assessment

A foundational principle of laboratory safety is a comprehensive understanding of the
substance's intrinsic hazards. 4-(2-Aminoethyl)tetrahydropyran is classified as hazardous
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under the Globally Harmonized System (GHS) and OSHA standards.[4] The primary risks are

associated with irritation to the skin, eyes, and respiratory system, alongside its classification

as a combustible liquid.[4][5]

GHS Hazard Classification

The following table summarizes the GHS classifications for 4-(2-Aminoethyl)tetrahydropyran.

Understanding these classifications is the first step in developing a robust risk mitigation

strategy.
Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation Category 2 5]
H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 /1 irritation / H318: Causes
serious eye damage[4][5]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[4][5]
Flammable Liquids Category 4 Combustible liquid[4]

Signal Word:Warning or Danger[4][5]

o Causality Insight: The amino group imparts a basic character, while the overall molecule can

penetrate tissues, leading to irritation upon contact. The H335 classification underscores the

importance of respiratory protection, as inhaled vapors can irritate the mucous membranes

of the respiratory tract.[4][5]

Physicochemical Properties Relevant to Safety

The physical state and properties of a chemical directly influence its handling and storage

requirements.
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Property Value Safety Implication

) Spills may be hard to see;
Colorless to light yellow o
Appearance o good housekeeping is
liquid/oil[1][2][6] ]
essential.

Unique identifier for accurate

CAS Number 65412-03-5[1][4][5] _ _ _

safety information retrieval.
Molecular Formula C7H1sNOJ[2]
Molecular Weight 129.20 g/mol

Volatility requires handling in
Boiling Point 88-89 °C @ 13 mmHg[1][7] ventilated areas to avoid vapor

inhalation.

Classified as a combustible
Flash Point 74 °C[1] liquid; must be kept away from

ignition sources.[4]

Section 2: Exposure Controls and Personal
Protection

Following the hierarchy of controls, the primary method for mitigating risk is through
engineering solutions. Personal Protective Equipment (PPE) serves as the essential final
barrier between the researcher and the chemical.

Engineering Controls

The causality for requiring robust engineering controls is directly linked to the H335 "May cause
respiratory irritation” classification.

o Chemical Fume Hood: All handling of 4-(2-Aminoethyl)tetrahydropyran that could
generate aerosols or vapors must be conducted in a properly functioning chemical fume
hood.[1] This is the most effective way to prevent inhalation of the irritant vapors.

e Ventilation: Work areas must be well-ventilated to prevent the accumulation of vapors.[4][5]
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» Safety Showers and Eyewash Stations: Due to the severe skin and eye irritation risk (H315,
H319), eyewash stations and safety showers must be readily accessible and tested regularly.

[4]118]

Personal Protective Equipment (PPE)

PPE must be selected based on the specific hazards identified. The following PPE is
mandatory when handling 4-(2-Aminoethyl)tetrahydropyran.

Protection Type

Specification

Rationale and Standard

Eye/Face Protection

Tightly fitting safety goggles or
a face shield.[4][5]

Protects against splashes that
can cause serious eye irritation
(H319). Must conform to EN
166 (EU) or NIOSH (US)
standards.[5]

Skin Protection

Nitrile gloves and a lab coat.[1]
Fire/flame resistant and
impervious clothing may be

necessary for larger quantities.

[5]

Prevents skin contact which
causes irritation (H315).
Gloves must be inspected
before use and changed

immediately if contaminated.[5]

Respiratory Protection

Not typically required if work is

performed in a fume hood.

If ventilation is inadequate or in
the event of a large spill, a
NIOSH/MSHA approved
respirator with an appropriate
cartridge for organic vapors
should be used.[9]

Section 3: Protocols for Safe Handling and Storage

Adherence to standardized protocols minimizes the risk of accidental exposure and ensures

experimental integrity.

Safe Handling Workflow

» Preparation: Before handling, ensure the work area (fume hood) is clean and uncluttered.

Confirm the location and functionality of the nearest eyewash station and safety shower.

© 2025 BenchChem. All rights reserved. 4/10

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC455860010&productDescription=4-2-AMINOETHYL+TETRAHYD+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453370050&countryCode=US&language=en
https://www.benchchem.com/product/b112880?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC455860010&productDescription=4-2-AMINOETHYL+TETRAHYD+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-2-aminoethyltetrahydropyran-pd1805143952.html
https://www.echemi.com/sds/4-2-aminoethyltetrahydropyran-pd1805143952.html
https://www.benchchem.com/product/b112880
https://www.echemi.com/sds/4-2-aminoethyltetrahydropyran-pd1805143952.html
https://www.echemi.com/sds/4-2-aminoethyltetrahydropyran-pd1805143952.html
https://www.fishersci.com/store/msds?partNumber=AC400750250&productDescription=4-%282-AMINOETHYL%29MORPHOLI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Don PPE: Put on all required PPE as detailed in Section 2.2.

o Transferring: Use non-sparking tools to handle the container.[5] When transferring the liquid,
do so slowly and carefully to avoid splashing. Keep the container opening away from your
breathing zone.

o Post-Handling: Tightly close the container immediately after use.[4][5]

o Decontamination: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete.[4][5] Remove and launder any contaminated clothing before reuse.[4]

Storage Requirements

Proper storage is critical for maintaining chemical stability and preventing hazardous situations.

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]
Several sources recommend refrigeration at 2-8°C to maintain product quality.[2][6]

e Security: The storage area should be locked to restrict access to authorized personnel only.

[4]15]

e Incompatibilities: Store separately from strong oxidizing agents and strong acids to prevent
potentially exothermic or violent reactions.[4][8][10]

Section 4: Emergency Procedures

In the event of an accidental release or exposure, a rapid and informed response is crucial to
minimizing harm.

First-Aid Measures

The following table provides a summary of first-aid procedures. Immediate medical attention
should always be sought following exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, perform artificial respiration. Seek

immediate medical attention.[4][5][11]

Skin Contact

Immediately remove all contaminated clothing.
[5] Wash the affected area with plenty of soap
and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[4]

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes, holding the eyelids open.
[4] Remove contact lenses if present and easy
to do so. Continue rinsing. Seek immediate

medical attention.[4][5]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting.[5] Never give anything by mouth to an
unconscious person. Call a physician or Poison

Control Center immediately.[5]

Spill Response Protocol

A small, incidental spill can be managed by trained laboratory personnel. A large spill requires

an emergency response team.
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Initial Actions

Spill Detected

[Alert personnel in immediate area]

'

Gssess spill size & risla
- J

Large or unmanageable spill Small, manageable spill
N

-

Response Protocol

E—— Don appropriate PPE:

Evacuate area if spill is large - Respirator (if needed)
or ventilation is poor - Goggles/Face Shield

- Impervious Gloves & Gown

Y
Geemove all ignition source9

Contain spill with absorbent material
(sand, vermiculite)

Cover and absorb spill

Collect residue into a sealed
container for hazardous waste

Clean spill area with soap and water

Dispose of waste according to
regulations

Click to download full resolution via product page

Caption: Emergency response workflow for a 4-(2-Aminoethyl)tetrahydropyran spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[4][5] A water spray or mist may be used to cool closed containers but a direct water jet
could spread the fire.[4][8][10]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[4][5]

e Hazards: The compound is combustible and containers may explode when heated.[4] Fire
will produce hazardous decomposition products including carbon monoxide, carbon dioxide,
and nitrogen oxides.[4][10]

Section 5: Waste Disposal

All waste containing 4-(2-Aminoethyl)tetrahydropyran must be treated as hazardous waste.
e Procedure: Collect waste in a clearly labeled, sealed container.[1]

e Regulations: Disposal must be carried out by a licensed waste disposal company in strict
accordance with all applicable federal, state, and local environmental regulations.[4] Do not
allow the chemical to enter drains or waterways.[12]

Conclusion

While 4-(2-Aminoethyl)tetrahydropyran is a valuable tool in chemical synthesis, its potential
hazards demand respect and meticulous handling. By understanding the underlying reasons
for safety protocols—from its irritant and combustible nature to its specific storage needs—
researchers can effectively mitigate risks. A safety-first culture, built on the principles of
engineering controls, correct PPE usage, and emergency preparedness, is paramount to
ensuring the well-being of laboratory personnel and the integrity of scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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